Cas no 41803-68-3 (2-phenylpyrido[2,3-d]pyrimidin-4-amine)

2-phenylpyrido[2,3-d]pyrimidin-4-amine structure
41803-68-3 structure
Product Name:2-phenylpyrido[2,3-d]pyrimidin-4-amine
CAS No:41803-68-3
MF:C13H10N4
MW:222.24530172348
CID:1513376
PubChem ID:12203886
Update Time:2025-04-21

2-phenylpyrido[2,3-d]pyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

    • 2-phenylpyrido[2,3-d]pyrimidin-4-amine
    • 2-phenyl-pyrido[2,3-d][1,3]oxazin-4-one
    • 2-phenyl-pyrido[2,3-d]pyrimidin-4-ylamine
    • CTK0J5668
    • AGN-PC-00N72W
    • SureCN14571456
    • 4H-Pyrido[2,3-d][1,3]oxazin-4-one, 2-phenyl-
    • 4-Amino-2-phenylpyrido&lt
    • 2,3-d&gt
    • pyrimidin
    • 2-phenyl-4H-pyrido[2,3-d][1,3]oxazin-4-one
    • 2-phenyl-pyrido[2,3-d][1,3]oxazin-4-one; 2-phenyl-pyrido[2,3-d]pyrimidin-4-ylamine; CTK0J5668; AGN-PC-00N72W; SureCN14571456; 4H-Pyrido[2,3-d][1,3]oxazin-4-one, 2-phenyl-; 4-Amino-2-phenylpyrido< 2,3-d> pyrimidin; 2-phenyl-4H-pyrido[2,3-d][1,3]oxazin-4-one;
    • 41803-68-3
    • Inchi: 1S/C13H10N4/c14-11-10-7-4-8-15-13(10)17-12(16-11)9-5-2-1-3-6-9/h1-8H,(H2,14,15,16,17)
    • InChI Key: DKHSAMAEYCZXKP-UHFFFAOYSA-N
    • SMILES: N1C2C(=CC=CN=2)C(N)=NC=1C1C=CC=CC=1

Computed Properties

  • Exact Mass: 222.0907
  • Monoisotopic Mass: 222.090546336g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 252
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 64.7Ų

Experimental Properties

  • PSA: 64.69

2-phenylpyrido[2,3-d]pyrimidin-4-amine Pricemore >>

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